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Compound of Interest

Compound Name: 1,6-Bis(triethoxysilyl)hexane

Cat. No.: B1631551

An In-Depth Technical Guide to the Spectroscopic Characterization of 1,6-
Bis(triethoxysilyl)hexane

Abstract

This technical guide provides a comprehensive analysis of the key spectroscopic data for 1,6-
Bis(triethoxysilyl)hexane (CAS No. 52034-16-9), a widely utilized difunctional organosilane
crosslinking agent.[1] As a molecule integral to the formation of organic-inorganic hybrid
materials, a thorough understanding of its structural verification via spectroscopic methods is
paramount for researchers in materials science and chemical synthesis. This document
presents a detailed interpretation of the expected Nuclear Magnetic Resonance (*H and 13C
NMR) and Fourier-Transform Infrared (FT-IR) spectra. The causality behind spectral features is
explained, and field-proven protocols for data acquisition are provided to ensure scientific
integrity and reproducibility.

Introduction: The Molecular Architecture and Utility

1,6-Bis(triethoxysilyl)hexane is a linear aliphatic silane featuring a central hexane chain
capped at both ends by triethoxysilyl functional groups. Its chemical formula is C1sH4206Si2
with a molecular weight of 410.70 g/mol .[1][2] This structure makes it an ideal candidate for
use as a hydrophobic crosslinking agent and adhesion promoter, capable of bridging organic
polymer chains or bonding organic materials to inorganic substrates upon hydrolysis and
condensation of its ethoxy groups.[1] Accurate spectroscopic characterization is the
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cornerstone of quality control, ensuring the purity and structural integrity of the material before
its application.

Molecular Structure

The structure of 1,6-Bis(triethoxysilyl)hexane is foundational to understanding its spectral
output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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